BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Guidance for
Handling Galuteolin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galuteolin

Cat. No.: B191756

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Galuteolin (CAS No. 20344-46-1), also known as Luteolin 5-glucoside. Adherence
to these guidelines is essential to ensure a safe laboratory environment and minimize risks to
personnel.

Understanding the Hazard Profile

Galuteolin is a flavonoid glycoside and, while comprehensive hazard data is not as widely
available as for its aglycone, Luteolin, it should be handled with care. The available safety
information indicates that mechanical exhaust is required when handling this compound. Under
fire conditions, Galuteolin can emit toxic fumes.

It is crucial to distinguish Galuteolin from Luteolin (CAS No. 491-70-3). While structurally
related, their safety profiles may differ. The information presented here is specific to Galuteolin
wherever possible. In the absence of specific data for Galuteolin, information for Luteolin is
provided for context and as a precautionary measure, and is clearly indicated as such.

Personal Protective Equipment (PPE)

All personnel handling Galuteolin must use the following personal protective equipment.
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Protection Type

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator

Required to prevent inhalation

of dust or aerosols.

Hand Protection

Tested and approved
chemical-resistant gloves (e.g.,
Nitrile rubber)

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from dust and

splashes.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes

To prevent accidental skin

exposure.

Emergency Spill Response

Impervious boots and heavy

rubber gloves

For use in the event of a spill.

[1]

Operational and Handling Plan

A systematic approach to handling Galuteolin is critical for safety. The following workflow

outlines the necessary steps from preparation to disposal.
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Safe Handling Workflow for Galuteolin

Preparation

Designate Handling Area with Mechanical Exhaust

Assemble and Inspect Required PPE

Review Galuteolin Safety Data Sheet

Handling
\

Weigh Galuteolin in a Ventilated Enclosure

Dissolve in an Appropriate Solvent

Conduct Experiment

Cleanup iﬁ; Disposal

Decontaminate Work Surfaces

A\

Dispose of Waste in Labeled Containers

y

Remove and Dispose of PPE Correctly

Emergency Procedures

Spill Response

First Aid for Exposure

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Galuteolin.
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Storage

Store Galuteolin in a tightly sealed container in a cool, dry, and well-ventilated area.

Spill and Disposal Plan
Spill Response

In the event of a Galuteolin spill, follow these steps:
o Evacuate: Immediately evacuate the area.
e Ventilate: Ensure the area is well-ventilated.

o Wear appropriate PPE: Don an appropriate respirator, impervious boots, and heavy rubber
(or otherwise impervious) gloves.[1]

o Containment: Scoop up solid material or absorb liquid material and place it into an
appropriate, labeled container for disposal.[1]

o Decontamination: Ventilate the area and wash the affected spill area thoroughly after pickup
is complete.

Waste Disposal

Dispose of Galuteolin and any contaminated materials as hazardous waste. All waste must be
handled in accordance with local, state, and federal regulations. Do not discharge into sewer or
waterways.

First Aid and Emergency Information

In case of exposure to Galuteolin, take the following immediate actions.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Physical and Chemical Properties of Galuteolin

Property Value

CAS Number 20344-46-1[1][2][3][4]

Molecular Formula C21H20011[1][2][4]

Molecular Weight 448.38 g/mol [2][4]

Melting Point 260-263 °C[1]

Boiling Point 864.2 + 65.0 °C at 760 mmHg[1]
Flash Point 305.8 £ 27.8 °C[1]

Density 1.7 £ 0.1 g/cm3 [1]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Galuteolin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191756#personal-protective-equipment-for-handling-
galuteolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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